Cas no 2171986-57-3 (1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride)

• Product Name: 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride
• CAS No: 2171986-57-3
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 6286504
• PubChem ID: 165716268
• Update Time: 2025-05-23

1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride
• 2171986-57-3
• EN300-1451291

• Inchi： 1S/C8H11FN2O2S/c1-11-7-3-2-4-8(14(9,12)13)6(7)5-10-11/h5,8H,2-4H2,1H3
• InChI Key： YODUNEDXUKMOIJ-UHFFFAOYSA-N
• SMILES： S(C1C2C=NN(C)C=2CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride

Comprehensive Analysis of 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride (CAS No. 2171986-57-3)

The compound 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride (CAS No. 2171986-57-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and material science. This sulfonyl fluoride derivative belongs to the indazole class, a heterocyclic framework known for its versatility in drug discovery. Researchers are particularly interested in its sulfonyl fluoride moiety, which serves as a reactive handle for covalent modification of biological targets, aligning with the growing trend of covalent inhibitor design in pharmaceutical development.

In the context of current scientific trends, 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride is being explored for its potential in targeted protein degradation and chemical biology probes. The sulfonyl fluoride group exhibits selective reactivity with nucleophilic amino acids, making it valuable for studying enzyme mechanisms or developing activity-based probes. This characteristic has become increasingly relevant as the scientific community seeks new tools for proteome profiling and selective protein modification strategies.

The synthetic accessibility of CAS 2171986-57-3 has made it a subject of interest in high-throughput screening campaigns. Recent publications highlight its utility as a building block for fragment-based drug discovery, where its moderate molecular weight and balanced physicochemical properties offer advantages for lead optimization. The tetrahydroindazole core provides a rigid scaffold that can enhance binding affinity while maintaining metabolic stability, addressing common challenges in modern drug design.

From a material science perspective, derivatives of 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride have shown promise in the development of advanced polymeric materials. The sulfonyl fluoride group can participate in various polymerization reactions, enabling the creation of novel polymers with tailored properties. This aligns with industry demands for specialty chemicals that can impart unique characteristics to high-performance materials.

Analytical characterization of 2171986-57-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structural integrity of the compound and provide insights into its three-dimensional conformation, which is crucial for understanding its reactivity and potential interactions. The crystalline nature of many indazole derivatives facilitates detailed structural analysis, contributing to the growing body of knowledge in structure-activity relationships.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride. Recent advances in catalytic methods and flow chemistry have shown potential for reducing the environmental impact of its production while maintaining high yields and purity. These developments respond to the pharmaceutical industry's increasing focus on process intensification and waste reduction.

The stability profile of CAS 2171986-57-3 under various conditions has been extensively studied, with particular attention to its behavior in aqueous environments and biological matrices. Understanding these properties is essential for its potential application in bioconjugation chemistry and prodrug development. The compound demonstrates reasonable stability at physiological pH, making it suitable for further exploration in these areas.

Patent literature reveals growing intellectual property activity surrounding derivatives of 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride, particularly in the fields of kinase inhibitors and covalent drug discovery. This reflects the compound's potential as a privileged scaffold in medicinal chemistry. The indazole nucleus is known to interact with various biological targets, and the addition of the sulfonyl fluoride warhead expands its potential applications in targeted therapies.

From a commercial perspective, 2171986-57-3 has seen increasing demand from research institutions and pharmaceutical companies engaged in fragment-based lead discovery. Suppliers have responded by improving synthetic protocols to ensure consistent quality and scalability. The compound's relatively straightforward synthesis from commercially available starting materials contributes to its accessibility for research purposes.

Future research directions for 1-methyl-4,5,6,7-tetrahydro-1H-indazole-4-sulfonyl fluoride may include exploration of its photophysical properties for sensor development or investigation of its potential in metal-organic frameworks. The versatility of the sulfonyl fluoride group suggests numerous possibilities for innovation across multiple scientific disciplines. As synthetic methodologies continue to advance, we can anticipate novel applications emerging for this interesting molecular scaffold.